Cas no 4206-59-1 (1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)-)

1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)- structure
4206-59-1 structure
Product Name:1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)-
CAS No:4206-59-1
MF:C17H20O6
MW:320.337105751038
CID:324294
PubChem ID:6426042
Update Time:2025-04-19

1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1,2-bis(4-hydroxy-3-methoxyphenyl)-
    • 1,2-bis(4-hydroxy-3-methoxyphenyl)propane-1,3-diol
    • DTXSID30423768
    • AC1O511L
    • bmse010100
    • DFUOJBWSSSODTR-UHFFFAOYSA-N
    • SCHEMBL24740779
    • Q27159217
    • 1,2-diguaiacylpropane-1,3-diol
    • CTK1D3457
    • 1,2-bis(4-hydroxy-3-methoxy-phenyl)propane-1,3-diol
    • 1,2-bis(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol
    • 1-(4-Hydroxy-3-methoxyphenyl)-1,3-dihydroxy-2-(2-methoxyphenoxy)-propan
    • 4206-59-1
    • CHEBI:86530
    • Inchi: 1S/C17H20O6/c1-22-15-7-10(3-5-13(15)19)12(9-18)17(21)11-4-6-14(20)16(8-11)23-2/h3-8,12,17-21H,9H2,1-2H3
    • InChI Key: DFUOJBWSSSODTR-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C=1)OC)O)C(CO)C1C=CC(=C(C=1)OC)O

Computed Properties

  • Exact Mass: 320.126
  • Monoisotopic Mass: 320.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • PSA: 99.38
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